Cas no 53059-80-6 (2-amino-N-methyl-2-phenylacetamide hydrochloride)

• Product Name: 2-amino-N-methyl-2-phenylacetamide hydrochloride
• CAS No: 53059-80-6
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD12197187
• CID: 4654692
• Update Time: 2025-10-29

2-amino-N-methyl-2-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-2-phenylacetamide hydrochloride
• 2-amino-N-methyl-2-phenylacetamide;hydrochloride
• Z594038166

• MDL： MFCD12197187
• Inchi： 1S/C9H12N2O.ClH/c1-11-9(12)8(10)7-5-3-2-4-6-7;/h2-6,8H,10H2,1H3,(H,11,12);1H
• InChI Key： SDDDEENAJBZGLB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C1C=CC=CC=1)N)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 55.1

Additional information on 2-amino-N-methyl-2-phenylacetamide hydrochloride

Introduction to 2-amino-N-methyl-2-phenylacetamide hydrochloride (CAS No. 53059-80-6)

2-amino-N-methyl-2-phenylacetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 53059-80-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its structural framework of an amino group attached to a carbonyl group, with additional substituents that contribute to its unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological assays.

The molecular structure of 2-amino-N-methyl-2-phenylacetamide hydrochloride consists of a phenyl ring substituted at the α-position with an amino group and a methyl group, linked through an amide bond to an acetyl moiety. This configuration imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The presence of the hydrochloride counterion further modulates its physicochemical properties, such as pKa and solubility, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in amide-based compounds due to their broad spectrum of biological activities. 2-amino-N-methyl-2-phenylacetamide hydrochloride has been explored as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting potential applications in drug discovery programs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of 2-amino-N-methyl-2-phenylacetamide hydrochloride is its role in medicinal chemistry as a scaffold for structure-activity relationship (SAR) studies. By modifying its substituents or appending functional groups, researchers can generate libraries of derivatives with tailored properties. Such modifications are essential for optimizing potency, selectivity, and pharmacokinetic profiles. The compound’s versatility has been demonstrated in several preclinical studies where it served as a precursor for molecules exhibiting promising anti-inflammatory and analgesic effects.

The synthesis of 2-amino-N-methyl-2-phenylacetamide hydrochloride typically involves multi-step organic reactions, starting from readily available phenylacetic acid derivatives. The introduction of the amino and methyl groups at the α-position requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a biological perspective, 2-amino-N-methyl-2-phenylacetamide hydrochloride has shown potential as an enzyme inhibitor due to its ability to interact with specific binding pockets on target proteins. Preliminary computational studies have identified its binding affinity for enzymes involved in metabolic pathways relevant to cancer progression and neurodegenerative diseases. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The pharmacokinetic profile of 2-amino-N-methyl-2-phenylacetamide hydrochloride is another area of active research. Studies indicate that the compound exhibits moderate oral bioavailability and rapid absorption following administration. However, its metabolic stability needs to be optimized to prolong its half-life in circulation. Techniques such as computational modeling have been utilized to predict metabolic pathways and identify key enzymes responsible for its degradation. This information is invaluable for designing derivatives with improved pharmacokinetic properties.

Regulatory considerations also play a crucial role in the development and commercialization of 2-amino-N-methyl-2-phenylacetamide hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that maintain consistency and safety. Additionally, preclinical toxicology studies are essential to assess potential adverse effects before human trials commence. These regulatory hurdles underscore the importance of rigorous testing at every stage of development.

The future prospects for 2-amino-N-methyl-2-phenylacetamide hydrochloride are promising, given its structural features and biological activity profile. Ongoing research aims to expand its therapeutic applications by exploring novel synthetic routes and functionalizing derivatives with enhanced bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field.